Cas no 180694-42-2 (2-Propenoic acid,3-(2,3-dihydroxyphenyl)-, ethyl ester, (2E)-)

• Product Name: 2-Propenoic acid,3-(2,3-dihydroxyphenyl)-, ethyl ester, (2E)-
• CAS No: 180694-42-2
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 113508
• PubChem ID: 15304583
• Update Time: 2025-04-18

2-Propenoic acid,3-(2,3-dihydroxyphenyl)-, ethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-(2,3-dihydroxyphenyl)-, ethyl ester, (2E)-
• 2-Propenoicacid,3-(2,3-dihydroxyphenyl)-,ethylester,(2E)-(9CI)
• ethyl (E)-3-(2,3-dihydroxyphenyl)prop-2-enoate
• 180694-42-2

• Inchi： 1S/C11H12O4/c1-2-15-10(13)7-6-8-4-3-5-9(12)11(8)14/h3-7,12,14H,2H2,1H3/b7-6+
• InChI Key： ZZYJOKQNMBINSS-VOTSOKGWSA-N
• SMILES： O(C(/C=C/C1C=CC=C(C=1O)O)=O)CC

Computed Properties

• Exact Mass: 208.07356
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76